Cas no 41979-57-1 (Trimethyl-[(1-methylindol-2-yl)methyl]azanium;iodide)

• Product Name: Trimethyl-[(1-methylindol-2-yl)methyl]azanium;iodide
• CAS No: 41979-57-1
• MF: C₁₃H₁₉IN₂
• MW: 330.207835435867
• CID: 927614
• PubChem ID: 24194180
• Update Time: 2025-04-19

Trimethyl-[(1-methylindol-2-yl)methyl]azanium;iodide Chemical and Physical Properties

Names and Identifiers

• trimethyl-[(1-methylindol-2-yl)methyl]azanium,iodide
• iodide
• Trimethyl-[(1-methylindol-2-yl)methyl]azanium
• 41979-57-1
• N,N,N-Trimethyl(1-methyl-1H-indol-2-yl)methanaminium iodide
• NSC165229
• NSC-165229
• DTXSID90638457
• Trimethyl-[(1-methylindol-2-yl)methyl]azanium;iodide

• Inchi： 1S/C13H19N2.HI/c1-14-12(10-15(2,3)4)9-11-7-5-6-8-13(11)14;/h5-9H,10H2,1-4H3;1H/q+1;/p-1
• InChI Key： CQMNZEMQABDSQE-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)CC1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 310.9102
• Monoisotopic Mass: 330.05930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93